![molecular formula C26H23N3O5 B2663644 N-(3,5-dimethoxyphenyl)-2-(3-oxo-2-phenyl-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide CAS No. 1224002-47-4](/img/structure/B2663644.png)
N-(3,5-dimethoxyphenyl)-2-(3-oxo-2-phenyl-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,5-dimethoxyphenyl)-2-(3-oxo-2-phenyl-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C26H23N3O5 and its molecular weight is 457.486. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research has indicated that pyrazole-acetamide derivatives like N-(3,5-dimethoxyphenyl)-2-(3-oxo-2-phenyl-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide can be used to create novel coordination complexes with metals such as cobalt and copper. These complexes have shown significant antioxidant activity, suggesting potential applications in oxidative stress-related disorders (Chkirate et al., 2019).
Biological Evaluation as Anti-Inflammatory, Antioxidant, and Antimicrobial Agents
Derivatives of this compound have been synthesized and evaluated for various biological activities. They have demonstrated promising results in IL-6 inhibitory, free radical scavenging, and antimicrobial activities against pathogenic bacteria and fungi. This suggests potential applications in anti-inflammatory, antioxidant, and antimicrobial therapies (Bandgar et al., 2009).
Computational and Pharmacological Potential Evaluation
In computational and pharmacological studies, pyrazole derivatives have shown binding and moderate inhibitory effects in various assays. This includes potential for tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Such research indicates the compound's potential in drug discovery and development for treating various diseases (Faheem, 2018).
Molecular Conformations and Hydrogen Bonding
Studies have explored different molecular conformations and hydrogen bonding in various derivatives, demonstrating the chemical versatility and potential applications in medicinal chemistry and drug design (Narayana et al., 2016).
Potential Antipsychotic Agents
Some derivatives of this compound have been found to have an antipsychotic-like profile in behavioral animal tests without interacting with dopamine receptors. This unique property makes them interesting candidates for developing new antipsychotic medications (Wise et al., 1987).
Anti-Inflammatory Activity
Certain derivatives have shown significant anti-inflammatory activity in assays, suggesting their potential use in developing anti-inflammatory drugs (Sunder & Maleraju, 2013).
Properties
IUPAC Name |
N-(3,5-dimethoxyphenyl)-2-(3-oxo-2-phenyl-4H-chromeno[2,3-c]pyrazol-1-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H23N3O5/c1-32-20-13-18(14-21(15-20)33-2)27-24(30)16-28-26-22(12-17-8-6-7-11-23(17)34-26)25(31)29(28)19-9-4-3-5-10-19/h3-11,13-15H,12,16H2,1-2H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFSZFHPEXAKIDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)NC(=O)CN2C3=C(CC4=CC=CC=C4O3)C(=O)N2C5=CC=CC=C5)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.